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Compound of Interest

Compound Name: 2-(Pyridin-2-yl)propan-2-ol

Cat. No.: B184015

An In-depth Technical Guide to 2-(Pyridin-2-yl)propan-2-ol

This guide provides a comprehensive overview of the chemical and physical properties of 2-
(Pyridin-2-yl)propan-2-ol, a compound of interest for researchers, scientists, and
professionals in drug development.

Chemical Identity and Properties

2-(Pyridin-2-yl)propan-2-ol, also known as 2-(2-pyridinyl)-2-propanol, is a solid organic
compound. Its chemical structure consists of a pyridine ring substituted at the second position
with a propan-2-ol group.

Quantitative Data Summary

The key quantitative properties of 2-(Pyridin-2-yl)propan-2-ol are summarized in the table
below for easy reference and comparison.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b184015?utm_src=pdf-interest
https://www.benchchem.com/product/b184015?utm_src=pdf-body
https://www.benchchem.com/product/b184015?utm_src=pdf-body
https://www.benchchem.com/product/b184015?utm_src=pdf-body
https://www.benchchem.com/product/b184015?utm_src=pdf-body
https://www.benchchem.com/product/b184015?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula CsH11NO [1112113114]
Molecular Weight 137.18 g/mol [1103114]
Alternate Molecular Weight 137.1790 g/mol [2]

CAS Number 37988-38-8 [1][2][4]
Purity >95% - 98% [2][4]
Melting Point 49-50 °C

Boiling Point 226.8 °C at 760 mmHg

Physical Form Solid [2]

Experimental Protocols

Detailed experimental methodologies for determining the properties listed above are typically
found in standard analytical chemistry protocols. These may include techniques such as mass
spectrometry for molecular weight determination, nuclear magnetic resonance (NMR)
spectroscopy for structural elucidation, and differential scanning calorimetry (DSC) for melting
point analysis. For specific experimental details, researchers should consult peer-reviewed
analytical chemistry literature.

Logical Relationship of Chemical Data

The following diagram illustrates the relationship between the fundamental properties of 2-
(Pyridin-2-yl)propan-2-ol.
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Caption: Core properties of 2-(Pyridin-2-yl)propan-2-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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